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Compound Focus: 4-Octadecylaniline

CAS No.: 114235-67-5

Cat. No.: S1488594

Chemical Profile of 4-Octadecylaniline

Here is a summary of the basic identifying information, chemical properties, and safety data for 4-

Octadecylaniline, compiled from chemical databases [1] [2] [3].

Table 1: Basic Identifiers and Properties

Property Details

CAS Number 114235-67-5 [1] [2] [3]

Molecular Formula C24Ha3N [1] [2] [3]

Molecular Weight 345.6 g/mol [1] [2] [3]

Melting Point 59-63 °C [1] [2] [3]

Boiling Point 240-245 °C at 0.4 mmHg (or 462.3 °C at 760 mmHg, predicted) [1] [2] [3]
Density 0.889-0.9 g/cm? (Predicted) [1] [2]

Flash Point 196.4 °C [2] [3]
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Property Details
pKa 4.95+0.10 (Predicted) [1] [3]

Canonical SMILES CCCCCCcCcCcrceeeecececeecee1=ce=C(C=C1)N [3]

Table 2: Safety Information

Category Details

Hazard Codes Xi (Irritant) [2] [3]

Risk Statements (R- R36/37/38 (Causes irritation to the eyes, respiratory system, and skin) [2]
phrases)

Safety Statements S26, S36 (In case of contact with eyes, rinse immediately with plenty of water
(S-phrases) and seek medical advice; Wear suitable protective clothing) [2] [3]

GHS Pictogram [2]

Signal Word Warning [2]

Potential Research Context

One of the search results confirms that 4-Octadecylaniline has been used in scientific research, specifically
mentioning its application in the "fabrication of alternate-layer Langmuir-Blodgett (LB) films and
pyroelectric activity in the films was assesd" [3]. This aligns perfectly with your topic but is the extent of
the available detail. The primary literature source for this finding appears to be a 1987 study by Jones et al.

titled "IR studies of pyroelectric Langmuir-Blodgett films" published in Thin Solid Films [2].

Experimental Workflow for LB Film Fabrication and
Analysis
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The following diagram outlines a generalized experimental workflow for fabricating and characterizing
Langmuir-Blodgett films, which is typical in this field of research. The specific steps for 4-Octadecylaniline

would need to be filled in from the primary literature.
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Start: Material Prep@

Subphase Preparation
(pH, lonic Strength)

Surfactant Spreading
(4-Octadecylaniline Solution)

Film Compression
& Isotherm Analysis

LB Film Deposition
(Dipping, Layer Structure)

Structural Characterization
(IR Spectroscopy, XRD)

y

Electrical Characterization
(Pyroelectric Coefficient)

End: Data Analysis
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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